Cas no 62235-13-6 (1H-Indazole-1-carboxylic acid, 3-methyl-6-nitro-, ethyl ester)

• Product Name: 1H-Indazole-1-carboxylic acid, 3-methyl-6-nitro-, ethyl ester
• CAS No: 62235-13-6
• MF: C₁₁H₁₁N₃O₄
• MW: 249.222742319107
• CID: 453179
• PubChem ID: 12320633
• Update Time: 2025-04-19

1H-Indazole-1-carboxylic acid, 3-methyl-6-nitro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-1-carboxylic acid, 3-methyl-6-nitro-, ethyl ester
• ethyl 3-methyl-6-nitroindazole-1-carboxylate
• 62235-13-6
• Ethyl 3-methyl-6-nitro-1H-indazole-1-carboxylate
• DTXSID80488448

• Inchi： 1S/C11H11N3O4/c1-3-18-11(15)13-10-6-8(14(16)17)4-5-9(10)7(2)12-13/h4-6H,3H2,1-2H3
• InChI Key： LHKHOICNLAJGBH-UHFFFAOYSA-N
• SMILES： O(CC)C(N1C2C=C(C=CC=2C(C)=N1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 249.07503
• Monoisotopic Mass: 249.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• PSA: 87.26